Desacetylrifampicin
Desacetylrifampicin
25-Desacetyl rifampicin is a major active metabolite of the rifamycin antibiotic rifampicin. 25-Desacetyl rifampicin is active against M. smegmatis (MIC99 = 2.66 µM).
Brand Name:
Vulcanchem
CAS No.:
16783-99-6
VCID:
VC0021529
InChI:
InChI=1S/C41H56N4O11/c1-20-11-10-12-21(2)40(53)43-31-26(19-42-45-16-14-44(8)15-17-45)36(50)28-29(37(31)51)35(49)25(6)38-30(28)39(52)41(7,56-38)55-18-13-27(54-9)22(3)33(47)24(5)34(48)23(4)32(20)46/h10-13,18-20,22-24,27,32-34,46-51H,14-17H2,1-9H3,(H,43,53)/b11-10+,18-13+,21-12-,42-19+/t20-,22+,23+,24-,27-,32-,33+,34+,41-/m0/s1
SMILES:
CC1C=CC=C(C(=O)NC2=C(C(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)O)C)OC)C)C)O)O)C=NN5CCN(CC5)C)C
Molecular Formula:
C41H56N4O11
Molecular Weight:
780.9 g/mol
Desacetylrifampicin
CAS No.: 16783-99-6
Cat. No.: VC0021529
Molecular Formula: C41H56N4O11
Molecular Weight: 780.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 25-Desacetyl rifampicin is a major active metabolite of the rifamycin antibiotic rifampicin. 25-Desacetyl rifampicin is active against M. smegmatis (MIC99 = 2.66 µM). |
|---|---|
| CAS No. | 16783-99-6 |
| Molecular Formula | C41H56N4O11 |
| Molecular Weight | 780.9 g/mol |
| IUPAC Name | (7S,9E,11S,12S,13S,14R,15R,16R,17S,18S,19E,21Z)-2,13,15,17,27,29-hexahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-[(E)-(4-methylpiperazin-1-yl)iminomethyl]-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaene-6,23-dione |
| Standard InChI | InChI=1S/C41H56N4O11/c1-20-11-10-12-21(2)40(53)43-31-26(19-42-45-16-14-44(8)15-17-45)36(50)28-29(37(31)51)35(49)25(6)38-30(28)39(52)41(7,56-38)55-18-13-27(54-9)22(3)33(47)24(5)34(48)23(4)32(20)46/h10-13,18-20,22-24,27,32-34,46-51H,14-17H2,1-9H3,(H,43,53)/b11-10+,18-13+,21-12-,42-19+/t20-,22+,23+,24-,27-,32-,33+,34+,41-/m0/s1 |
| Standard InChI Key | KUJZTIJOBQNKDR-OACVHIRKSA-N |
| Isomeric SMILES | C[C@H]1/C=C/C=C(\C(=O)NC2=C(C(=C3C(=C2O)C(=C(C4=C3C(=O)[C@](O4)(O/C=C/[C@@H]([C@H]([C@H]([C@@H]([C@@H]([C@@H]([C@H]1O)C)O)C)O)C)OC)C)C)O)O)/C=N/N5CCN(CC5)C)/C |
| SMILES | CC1C=CC=C(C(=O)NC2=C(C(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)O)C)OC)C)C)O)O)C=NN5CCN(CC5)C)C |
| Canonical SMILES | CC1C=CC=C(C(=O)NC2=C(C(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)O)C)OC)C)C)O)O)C=NN5CCN(CC5)C)C |
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